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Get Quote

The table below summarizes key physical, chemical, and safety properties of barium, potassium, sodium,

and ammonium chlorates for a quick comparison.

Barium Potassium . Ammonium
Property Sodium Chlorate
Chlorate Chlorate Chlorate
Chemical Formula Ba(ClOs3)2:H20  KCIOs [2] NaClOs [3] NHa4ClOs [1]
(monohydrate) [3]
[1]
Molecular Weight 322.24 122.55 [2] 106.44 101.49
(g/mol) (monohydrate)
[1]
Oxygen Content (wt%)  31.55% [2] 39.17% [2] ~45% ~47%
Density (g/cm?) 3.18 2.32 2.49 1.80
(monohydrate)
[1]
Solubility (g/100g H20 33.8[1] 7.19 (at 20°C 101 (at 20°C for NaCl, ~28.7 [4]

@20°C)

for KCI,
estimate for
KCIOs3)

estimate for NaClOs)
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Property

Melting/Decomposition

Point (°C)

Primary Hazards

Key Applications

Barium
Chlorate

413.9
(decomposes)

[1]

Toxic, strong
oxidizer,
impact-
sensitive
compositions

[1] [5]

Green colorant
in
pyrotechnics,
chloric acid
production [1]

Potassium
Chlorate

356
(decomposes)

Strong
oxidizer, forms
friction-
sensitive
mixtures with
sulfur [3]

Oxidizer in
pyrotechnics,
matches,
disinfectants

[3]

Sodium Chlorate

248 (decomposes)

Strong oxidizer,
hygroscopic [3]

Herbicide, precursor
to other
chlorates/perchlorates

[3] [6]

Ammonium
Chlorate

Decomposes
explosively [3]

Unstable,
explosive,
forms
sensitive NCls

[3]

Not
recommended
for use due to
instability [3]

Synthesis and Experimental Protocols

Barium chlorate can be synthesized through several methods, each with distinct advantages and challenges

concerning purity, safety, and complexity.

Double Displacement Reaction

This common method exploits differences in solubility.

e Principle: A reaction between barium chloride (BaClz) and sodium chlorate (NaClOs) yields barium
chlorate and sodium chloride [1].
o Chemical Equation: BaCl2 + 2 NaCl0s - Ba(Cl0s)2 + 2 NaCl
e Procedure:
o Prepare separate near-saturated solutions of barium chloride dihydrate (BaClz-2H20) and
sodium chlorate (NaClOs) in hot water [2] [1].
o Mix the solutions. Upon concentration and cooling, less soluble barium chlorate precipitates.
o Filter and collect the crystals.
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e Considerations:
o Pros: Simple, uses readily available materials.
o Cons: Product is often contaminated with sodium ions, which impair color purity in
pyrotechnics. Requires multiple careful recrystallizations for purification [2] [1] [5].

Electrolysis of Barium Chloride

This method directly converts barium chloride to barium chlorate.

¢ Principle: Electrolysis of a hot barium chloride solution produces barium chlorate and hydrogen gas
[1].
o Chemical Equation: BaCl2 + 6 H20 - Ba(Cl0s3)2 + 6 H:
e Procedure [2] [3]:
o Setup: Use a diaphragm-less electrolytic cell with an inert anode (e.g., platinum or lead dioxide)
and a cathode (e.g., stainless steel).
o Electrolyte: Prepare a solution of about 40g of BaClz2-2H20 per 100mL of water.
o Operation: Run the cell at a temperature of 60-80°C. Add small amounts of potassium
dichromate to the electrolyte to prevent reduction of chlorate ions at the cathode.
o Harvesting: Evaporate the cell liquor until crystals form. Crop a small batch of crystals and
recycle the mother liquor to improve yield.
e Considerations:
o Pros: Can produce sodium-free barium chlorate [1].
o Cons: Lower current efficiency (30-40% without pH control); solubility of product and reactant
are similar, making crystallization less efficient [2].

Reaction with Ammonium Chlorate

This method avoids metal cation contaminants.

¢ Principle: Barium carbonate (BaCOs) reacts with a solution of ammonium chlorate (NH4ClOs), driven
by the removal of ammonia and CO: [2] [1].
o Chemical Equation: 2 NH4C1l0s + BaCOs - Ba(Cl0s)2 + 2 NHs + CO2 + H20
e Procedure [2]:

o Prepare NH4ClOs in situ: React potassium chlorate (KCIOs) with ammonium bitartrate in
solution. Precipitated potassium bitartrate is filtered off, leaving ammonium chlorate in solution.
Caution: Do not isolate solid ammonium chlorate due to explosion risk [2].

o React with BaCOs: Add purified BaCOs to the NH4ClOs solution and boil for several hours until
the smell of ammonia is gone.
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o Crystallize: Cool the solution to crystallize barium chlorate.
e Considerations:
o Pros: Yields a high-purity product with minimal potassium contamination, suitable for high-
quality pyrotechnics [2].
o Cons: Complex, multi-step process involving unstable intermediates.

Safety and Handling Protocols

Barium chlorate requires stringent safety measures due to its toxicity and oxidizing power.

¢ Toxicity: As a soluble barium salt, it is highly toxic if ingested or inhaled, causing symptoms from
gastrointestinal distress to methemoglobinemia, tremors, and kidney damage [1]. Always use
appropriate personal protective equipment (PPE) including gloves and a dust mask [5].

¢ Reactivity: A strong oxidizer. Never mix with sulfur, sulfides, or ammonium compounds, as this
can lead to formation of highly sensitive or spontaneously combustible mixtures [5]. Compositions
with barium chlorate are often more sensitive to friction and impact than those with potassium
chlorate [7].

¢ Stability: While the pure salt is stable, its mixtures can be unstable. There are reports of wet
pyrotechnic stars containing barium chlorate igniting spontaneously while drying in the sun [1].

Performance and Application Insights

e Pyrotechnic Performance: Barium chlorate is prized for producing vibrant, high-quality green
flames [1] [5]. Simple mixtures with a fuel like shellac can yield excellent results [1]. However, its
mixtures are generally more sensitive than those using potassium chlorate [7].

e Thermal Decomposition: Barium chlorate decomposes to barium chloride and oxygen, releasing
significantly more heat (-28 kcal/mol) than potassium chlorate (-10.6 kcal/mol). This greater energy
release contributes to the sensitivity of its compositions, as a small initial reaction can more easily
propagate [2] [7].
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Barium Chlorate
Ba(ClO3)2

Thermal Decomposition
~414 °C

Barium Chloride Oxygen Gas
BaClz 302

Click to download full resolution via product page
¢ Industrial Status: Due to its cost, toxicity, and sensitivity, barium chlorate has been largely replaced
in modern pyrotechnics by safer alternatives like barium nitrate combined with a chlorine donor [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1507264#barium-chlorate-

comparison-other-chlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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